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Compound of Interest

Compound Name: Isoproturon-d3

Cat. No.: B563007

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Isoproturon-d3, a deuterated analog of the phenylurea herbicide Isoproturon.
[1][2] This document is intended for researchers, scientists, and professionals in drug
development who may handle this compound.

Chemical and Physical Properties

Isoproturon-d3 shares similar physical and chemical characteristics with its non-labeled
counterpart, Isoproturon.[3] It is a solid, white to off-white substance with a melting point of
approximately 158°C.[3] Its solubility in water is low, but it is soluble in various organic solvents.

[3]
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Property Value Source
Chemical Formula C12H15D3N20

Molecular Weight 209.3 g/mol

Physical Status Solid

Appearance White to off-white crystals

Melting Point 158 °C (316 °F)

Water Solubility 65 mg/L

Log Partition Coefficient
log Pow: 2.87
(octanol/water)

Toxicological Data

Toxicological data for Isoproturon-d3 is often extrapolated from studies on Isoproturon. It is
classified as harmful if swallowed or inhaled. The acute toxicity values for Isoproturon are
summarized below.

Endpoint Species Route Value Source
LD50 Rat Oral 1,826 mg/kg

LD50 Rat Dermal > 2,000 mg/kg

LC50 Rat Inhalation ;)670 mg/m3 (4

LD50 Mice Oral 3,350 mg/kg

Note on Experimental Protocols: The provided safety data sheets do not detail the specific
experimental protocols used to determine these toxicological endpoints. However, such studies
generally adhere to internationally recognized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD). For instance, acute oral
toxicity (LD50) is typically determined using OECD Test Guideline 420, 423, or 425, which
involve administering the substance to fasted animals and observing them for a set period for
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signs of toxicity and mortality. Dermal toxicity studies often follow OECD Guideline 402, and

inhalation toxicity studies follow OECD Guideline 403.

Hazard Identification and Classification

Isoproturon-d3 is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
) o H351: Suspected of causing
Carcinogenicity 2
cancer
H373: May cause damage to
Specific Target Organ Toxicity 5 organs (blood) through
(Repeated Exposure) prolonged or repeated
exposure
Hazardous to the Aquatic ] o
) 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic ] o
) H410: Very toxic to aquatic life
Environment, Long-term 1

Hazard

with long lasting effects

The GHS label elements include the following:

o Pictograms:

o Health hazard (GHS08)

o Exclamation mark (GHSQ7)

o Environment (GHS09)

 Signal Word: Warning
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Handling Precautions and Personal Protective
Equipment

Safe handling of Isoproturon-d3 is crucial to minimize exposure and associated risks. The

following precautions should be strictly followed.

Work in a well-ventilated area, preferably under a chemical fume hood.
Provide appropriate exhaust ventilation at places where dust is formed.
Eye/Face Protection: Wear safety glasses with side-shields or goggles.
Skin Protection:

o Wear protective gloves (e.g., nitrile rubber).

o Wear a lab coat or other protective clothing.

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved respirator.

Avoid contact with skin, eyes, and clothing.
Avoid breathing dust.
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

In Case of Skin Contact: Immediately wash skin with soap and plenty of water. Remove
contaminated clothing.
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep in a cool
place.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.

Visualizations
Experimental and Handling Workflows

The following diagrams illustrate key workflows for handling and assessing the safety of
chemical compounds like Isoproturon-d3.
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Caption: GHS Hazard and Precautionary Statement Relationships.
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Caption: Safe Chemical Handling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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